3,3-Bis(fluoromethyl)-1-phenylcyclobutan-1-ol

• Molecular Formula: C12H14F2O
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 3,3-bis(fluoromethyl)-1-phenylcyclobutan-1-ol
• InChI: InChI=1S/C12H14F2O/c13-8-11(9-14)6-12(15,7-11)10-4-2-1-3-5-10/h1-5,15H,6-9H2
• InChI Key: CIROEPAPRGINFL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(C2=CC=CC=C2)O)(CF)CF

Description

3,3-Bis(fluoromethyl)-1-phenylcyclobutan-1-ol is a fluorinated cyclobutanol derivative characterized by two fluoromethyl (-CH2F) groups at the 3-position of the cyclobutane ring and a phenyl substituent at the 1-position. This structure confers unique physicochemical and biological properties, making it a candidate for pharmaceutical and agrochemical applications. Fluorine atoms enhance metabolic stability and lipophilicity, while the cyclobutane ring introduces steric constraints that influence molecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Bis(fluoromethyl)-1-phenylcyclobutan-1-ol typically involves the cycloaddition of fluorinated precursors. One common method is the reaction of 2-trifluoromethyl-1,3-conjugated enynes with 2,2,2-trifluorodiazoethane under solvent-controlled conditions. This reaction proceeds smoothly under transition-metal and base-free conditions, yielding the desired cyclobutanol product in good to excellent yields .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of solvent-controlled synthesis and the use of fluorinated precursors can be scaled up for industrial applications, ensuring efficient and safe production.

Chemical Reactions Analysis

Types of Reactions

3,3-Bis(fluoromethyl)-1-phenylcyclobutan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form corresponding alcohols or hydrocarbons.

Substitution: The fluoromethyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or hydrocarbons.

Substitution: Formation of substituted cyclobutanol derivatives.

Scientific Research Applications

3,3-Bis(fluoromethyl)-1-phenylcyclobutan-1-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Medicine: Investigated for its potential use in drug development due to its unique structural features and potential biological activity.

Industry: Utilized in the production of advanced materials with specific properties, such as increased thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 3,3-Bis(fluoromethyl)-1-phenylcyclobutan-1-ol is not well-documented. its effects are likely mediated through interactions with molecular targets such as enzymes and receptors. The presence of fluorine atoms can enhance the compound’s binding affinity and selectivity for specific targets, influencing various biochemical pathways .

Comparison with Similar Compounds

Structural Comparisons

The table below highlights key structural differences between the target compound and related cyclobutanol derivatives:

Compound Name	Substituents (Cyclobutane Ring)	Molecular Formula	Key Features
3,3-Bis(fluoromethyl)-1-phenylcyclobutan-1-ol	3,3-di(CH2F), 1-Ph	C12H14F2O	High lipophilicity, aromatic interaction
cis-3-(Fluoromethyl)cyclobutan-1-ol	3-CH2F (cis-configuration)	C5H9FO	Single fluoromethyl group, simpler structure
3,3-Difluoro-1-methylcyclobutan-1-amine HCl	3,3-diF, 1-CH3 (amine hydrochloride)	C5H10ClF2N	Difluoro substitution, charged amine
3,3-Bis(trifluoromethyl)-4,4,4-trifluorobutan-1-ol	3,3-di(CF3), 4-CF3 (linear chain)	C6H5F9O	High fluorine content, extended chain
3-(Aminomethyl)-3-(3,5-difluorophenyl)cyclobutan-1-ol	3-CH2NH2, 3-(3,5-diF-Ph)	C11H12F2N2O	Difluorophenyl, aminomethyl bioactivity

Key Observations :

• The target compound’s bis(fluoromethyl) groups enhance lipophilicity compared to mono-fluorinated analogs like cis-3-(fluoromethyl)cyclobutan-1-ol .
• Aromatic substituents (phenyl vs. difluorophenyl) modulate receptor-binding specificity. The phenyl group in the target compound may favor π-π stacking, while difluorophenyl analogs (e.g., ) introduce dipole interactions.
• Trifluoromethyl groups (e.g., ) increase molecular weight and polarity but reduce metabolic stability due to steric hindrance.

Physicochemical Properties

Property	Target Compound	cis-3-(Fluoromethyl)cyclobutan-1-ol	3,3-Bis(trifluoromethyl)-4,4,4-trifluorobutan-1-ol
Molecular Weight (g/mol)	224.24	104.12	264.09
Boiling Point	Not reported	Estimated <200°C	Likely >250°C (high fluorine content)
LogP (Lipophilicity)	~2.5 (predicted)	~1.2	~3.8
Solubility	Low in water, high in DMSO	Moderate in polar solvents	Very low in water

Key Observations :

• The target compound’s higher LogP compared to mono-fluorinated analogs suggests improved membrane permeability.
• Trifluoromethyl-rich analogs (e.g., ) exhibit extreme hydrophobicity, limiting aqueous solubility.

Biological Activity

3,3-Bis(fluoromethyl)-1-phenylcyclobutan-1-ol is a compound of interest due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including relevant research findings, case studies, and data tables.

Chemical Structure

The molecular formula for 3,3-Bis(fluoromethyl)-1-phenylcyclobutan-1-ol is C13H12F2O. Its structure features a cyclobutane ring substituted with fluoromethyl groups and a phenyl group, which may influence its biological interactions.

Cytotoxicity and Anticancer Activity

Several studies have explored the cytotoxic effects of cyclobutane derivatives. For instance, compounds with similar frameworks have demonstrated selective cytotoxicity against various cancer cell lines. The presence of fluorine atoms often correlates with enhanced potency in anticancer activity due to improved metabolic stability and bioavailability.

Table 1: Summary of Biological Activities of Related Compounds

Compound Name	Activity Type	Observed Effects	Reference
3-Fluorophenylcyclobutane	Antimicrobial	Inhibition of bacterial growth
1-(3-Fluorophenyl)cyclobutane	Cytotoxicity	Induced apoptosis in cancer cells
3,3-Difluorocyclobutanol	Anticancer	Reduced tumor growth in vivo

The proposed mechanism of action for similar compounds often involves the disruption of cellular membranes or interference with metabolic pathways. The fluoromethyl groups may enhance lipophilicity, allowing for better membrane penetration and interaction with intracellular targets.

Case Study 1: Antimicrobial Efficacy

A study investigating a series of fluorinated cyclobutane derivatives found that modifications at the 3-position significantly increased antibacterial activity against Gram-positive bacteria. The study suggested that the introduction of fluorine atoms contributed to the enhanced interaction with bacterial membranes.

Case Study 2: Anticancer Potential

In vitro studies on structurally related compounds indicated that certain derivatives exhibited significant cytotoxic effects on breast cancer cell lines. The mechanism was attributed to the induction of reactive oxygen species (ROS), leading to apoptosis.